Cas no 1094563-70-8 (4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid)

• Product Name: 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid
• CAS No: 1094563-70-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD11039343
• CID: 4679804
• Update Time: 2025-06-28

4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ETHYL-1-PIPERIDINYL)-3-NITROBENZOIC ACID
• 4-(2-ethylpiperidin-1-yl)-3-nitrobenzoic acid
• 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid

• MDL： MFCD11039343
• Inchi： 1S/C14H18N2O4/c1-2-11-5-3-4-8-15(11)12-7-6-10(14(17)18)9-13(12)16(19)20/h6-7,9,11H,2-5,8H2,1H3,(H,17,18)
• InChI Key： VLHDREVUITYQLN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1N1CCCCC1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid

Comprehensive Overview of 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid (CAS No. 1094563-70-8)

4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid (CAS No. 1094563-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a nitrobenzoic acid backbone substituted with a 2-ethylpiperidine moiety, exhibits intriguing chemical properties that make it a subject of interest for drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid combines aromatic and aliphatic components, offering a balance of reactivity and stability. The presence of the nitro group at the 3-position and the carboxylic acid functionality at the 1-position provides multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties. This versatility aligns with current trends in precision medicine and targeted drug delivery, where customized molecular designs are critical for enhancing efficacy and reducing side effects.

In recent years, the demand for high-purity intermediates like 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this compound, emphasizing the need for stringent quality control and scalable synthesis protocols. Its application in structure-activity relationship (SAR) studies further underscores its value in optimizing lead compounds for various therapeutic targets, including central nervous system (CNS) disorders and metabolic diseases.

From an environmental and regulatory perspective, 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid is synthesized using green chemistry principles to minimize waste and energy consumption. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Researchers are also investigating its biodegradability and ecotoxicological profile to ensure compliance with REACH and other regulatory frameworks, addressing growing consumer concerns about sustainable pharmaceuticals.

The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are well-documented in scientific literature. These data are crucial for formulators and process chemists working on drug formulation and industrial-scale production. Additionally, computational tools like molecular docking and quantitative structure-property relationship (QSPR) modeling are increasingly used to predict its behavior in biological systems, reducing the need for extensive empirical testing.

In summary, 4-(2-Ethyl-1-piperidinyl)-3-nitrobenzoic acid (CAS No. 1094563-70-8) represents a versatile and valuable intermediate in modern chemical research. Its applications span from medicinal chemistry to material science, reflecting broader trends in personalized healthcare and sustainable innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic and technological breakthroughs.